Cas no 2137816-61-4 (5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid)

5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid structure
2137816-61-4 structure
Product Name:5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid
CAS No:2137816-61-4
MF:C7H8F2N2O2
MW:190.147428512573
CID:5609717
PubChem ID:165835832
Update Time:2023-09-03

5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-840527
    • 2137816-61-4
    • 5-(difluoromethyl)-1-ethyl-1H-pyrazole-3-carboxylic acid
    • Inchi: 1S/C7H8F2N2O2/c1-2-11-5(6(8)9)3-4(10-11)7(12)13/h3,6H,2H2,1H3,(H,12,13)
    • InChI Key: VZFAVMFHVXBNHI-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(=O)O)=NN1CC)F

Computed Properties

  • Exact Mass: 190.05538383g/mol
  • Monoisotopic Mass: 190.05538383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.1Ų

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